3-(4-methyl-1-piperazinyl)-6-(4-{[(4-methyl-2-pyrimidinyl)oxy]acetyl}-1-piperazinyl)pyridazine

• IUPAC Name: 1-[4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]piperazin-1-yl]-2-(4-methylpyrimidin-2-yl)oxyethanone
• InChI: InChI=1S/C20H28N8O2/c1-16-5-6-21-20(22-16)30-15-19(29)28-13-11-27(12-14-28)18-4-3-17(23-24-18)26-9-7-25(2)8-10-26/h3-6H,7-15H2,1-2H3
• InChI Key: SIUOYAVRJKJXOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)OCC(=O)N2CCN(CC2)C3=NN=C(C=C3)N4CCN(CC4)C
• Molecular Formula: C20H28N8O2
• Molecular Weight: 412.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including the preparation of N-aryl(pyrimidinyl) piperazinylalkyl derivatives of tetra- and hexahydropyrido pyridazines, demonstrating a methodology that could be adapted for the target compound. These processes often involve reactions yielding pharmacologically active derivatives, showcasing the compound's potential in biomedical applications (Śladowska et al., 1996).

Molecular Structure Analysis

Studies on compounds with similar frameworks, such as the synthesis and characterization of piperazinyl oxazolidinone derivatives, provide insights into the molecular structure and potential interactions of these molecules. These compounds are designed to interact with biological targets, indicating the importance of molecular structure in their function (Tucker et al., 1998).

Chemical Reactions and Properties

The chemical reactivity of such compounds involves their interaction with various reagents to form new derivatives, showcasing the versatility of the pyridazine backbone in synthesizing pharmacologically active molecules. These reactions often lead to compounds with significant biological activity, further highlighting the chemical properties of the parent compound (Śladowska et al., 1998).

Physical Properties Analysis

The physical properties of these compounds, including solubility, melting points, and crystalline structure, are essential for understanding their behavior in biological systems. Studies on similar compounds provide a foundation for predicting the behavior of the target compound under various conditions, which is crucial for its application in medicinal chemistry (Sallam et al., 2021).

Chemical Properties Analysis

The chemical properties, such as reactivity with other chemical entities and stability under different conditions, are vital for determining the compound's potential as a pharmacological agent. Investigations into related compounds' interactions with biological targets and their reactivity under physiological conditions provide valuable insights into the chemical properties of the target compound (Bindu et al., 2019).

Scientific Research Applications

Antibacterial Agents

Research has identified piperazinyl oxazolidinone derivatives, including compounds related to the specified chemical structure, as novel synthetic antibacterial agents active against gram-positive organisms. These compounds have shown in vivo potency comparable to linezolid, indicating their potential in treating infections caused by methicillin-resistant Staphylococcus aureus and selected anaerobic organisms (Tucker et al., 1998).

Pharmacological Properties

Derivatives of the specified compound have been synthesized and evaluated for their pharmacological properties. Investigations into the synthesis and properties of N-phenyl derivatives of 1,4-dioxo(1,4,5-trioxo)-1,2,3,4-tetra(1,2,3,4,5,6-hexa) hydropyrido-[3,4-d]pyridazines and allied compounds have revealed pharmacological activity, underscoring the potential for these compounds in drug development (Śladowska et al., 1998).

Antirhinovirus Compound

A specific derivative, identified as R 61837 or 3-methoxy-6-[4-(3-methylphenyl)-1-piperazinyl]pyridazine, has been reported as a potent inhibitor of rhinoviruses at concentrations not inhibitory to HeLa cell growth. This compound's ability to significantly reduce viral yields in the presence of low concentrations indicates its potential as an antiviral agent (Andries et al., 2005).

Anticancer Activity

New pyrazolo[3,4-d]pyrimidin-4-one derivatives, including structures related to the query compound, have been synthesized and tested for their antitumor activity against the MCF-7 human breast adenocarcinoma cell line. Certain derivatives displayed potent inhibitory activity, suggesting their potential use in cancer treatment (Abdellatif et al., 2014).